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Compound of Interest

Compound Name: Lauric acid diethanolamide

Cat. No.: B085886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of Lauric Acid Diethanolamide (LDEA), a nonionic surfactant of significant interest

in pharmaceutical and cosmetic formulations. This document is intended to serve as a detailed

resource for researchers, scientists, and professionals involved in drug development, offering

quantitative data, detailed experimental protocols, and visual representations of its molecular

behavior.

Core Physicochemical Data
Lauric acid diethanolamide, also known as Lauramide DEA, is a versatile excipient valued for

its emulsifying, thickening, and foam-stabilizing properties.[1][2] A synthesized compound, it is

typically derived from the reaction of lauric acid, a fatty acid found in coconut oil, with

diethanolamine. The following table summarizes its key physicochemical properties.
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Property Value References

Chemical Name
N,N-bis(2-

hydroxyethyl)dodecanamide
[3]

Synonyms
Lauramide DEA, Lauroyl

diethanolamide, LDE

CAS Number 120-40-1 [3]

Molecular Formula C₁₆H₃₃NO₃ [3]

Molecular Weight 287.44 g/mol

Physical State
Off-white waxy solid or amber

liquid
[2]

Melting Point 38.7 - 48 °C

Boiling Point ~443.2 °C at 760 mmHg [2]

Density ~0.984 g/cm³ [2]

Solubility

Insoluble in water; Soluble in

lower alcohols, propylene

glycol, and polyethylene

glycols.

[2]

Critical Micelle Concentration

(CMC)
0.63 mM in deionized water [4]

Experimental Protocols
This section details the methodologies for determining the key physicochemical properties of

Lauric Acid Diethanolamide.

Determination of Melting Point (Cooling Curve Method)
This method is suitable for waxy solids like Lauric Acid Diethanolamide and involves

monitoring the temperature of the molten substance as it cools.

Apparatus:
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Heating apparatus (e.g., water bath or heating mantle)

Beaker

Thermometer (calibrated, with 0.1 °C resolution)

Stirring device

Data logger or stopwatch and notebook

Procedure:

Place a sample of Lauric Acid Diethanolamide in a beaker and gently heat it until it is

completely molten, approximately 10-15 °C above its expected melting point.

Insert a calibrated thermometer into the molten sample, ensuring the bulb is fully immersed

but not touching the bottom of the beaker.

Remove the beaker from the heat source and allow it to cool slowly and undisturbed.

Begin recording the temperature at regular intervals (e.g., every 30 seconds).

Continue recording the temperature until the sample has completely solidified and the

temperature begins to drop at a steady rate.

Plot a graph of temperature (Y-axis) versus time (X-axis).

The melting point is the temperature at which the cooling rate slows down and the

temperature remains constant for a period, which corresponds to the plateau on the cooling

curve.[5][6]

Determination of Density (Gravimetric Buoyancy
Method)
This method utilizes Archimedes' principle to determine the density of a solid sample.[7][8]

Apparatus:
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Analytical balance with a density determination kit (or a beaker, a stand, and a fine thread)

A liquid of known density in which Lauric Acid Diethanolamide is insoluble (e.g., a

saturated aqueous solution of LDEA or a compatible non-solvent).

Thermometer

Procedure:

Weigh a solid sample of Lauric Acid Diethanolamide in the air (W_air).

Suspend the sample from the balance hook using a fine thread and immerse it completely in

the liquid of known density (ρ_liquid) at a constant temperature.

Record the apparent weight of the submerged sample (W_liquid).

Calculate the density of the Lauric Acid Diethanolamide (ρ_sample) using the following

formula:

ρ_sample = (W_air / (W_air - W_liquid)) * ρ_liquid

Assessment of Solubility (Visual Method)
A straightforward method to determine the qualitative solubility of Lauric Acid Diethanolamide
in various solvents.

Apparatus:

Test tubes with stoppers

Vortex mixer or shaker

A range of solvents (e.g., water, ethanol, methanol, propylene glycol, polyethylene glycol)

Analytical balance

Procedure:
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Weigh a small, precise amount of Lauric Acid Diethanolamide (e.g., 10 mg) and place it

into a test tube.

Add a specific volume of the chosen solvent (e.g., 1 mL) to the test tube.

Stopper the test tube and agitate it vigorously using a vortex mixer or shaker for a set period

(e.g., 1-2 minutes).

Allow the mixture to stand and visually inspect for the presence of undissolved solid

particles.

If the solid dissolves completely, the substance is considered soluble under these conditions.

If not, it is classified as partially soluble or insoluble.[9][10]

The process can be repeated with increasing amounts of solute to determine the

approximate saturation point.

Synthesis of Lauric Acid Diethanolamide
This protocol outlines a common laboratory-scale synthesis of Lauric Acid Diethanolamide
from lauric acid and diethanolamine.[3][11]

Materials:

Lauric acid

Diethanolamine

Catalyst (e.g., sodium methoxide or potassium hydroxide)

Inert solvent (optional, e.g., toluene)

Nitrogen gas supply

Three-necked round-bottom flask equipped with a mechanical stirrer, a condenser, and a

thermometer.

Procedure:
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Charge the three-necked flask with a 1:1 molar ratio of lauric acid and diethanolamine.

If using a solvent, add it to the flask.

Begin stirring the mixture and purge the system with nitrogen to create an inert atmosphere.

Heat the reaction mixture to the desired temperature, typically between 140-160 °C.

Add a catalytic amount of sodium methoxide or potassium hydroxide (e.g., 0.3-0.5% by

weight).

Maintain the reaction at this temperature with continuous stirring for 3-4 hours.

Monitor the reaction progress by techniques such as titration to determine the remaining free

fatty acid or amine content.

Once the reaction is complete, cool the mixture. The resulting product is Lauric Acid
Diethanolamide. Further purification steps, such as washing or distillation, may be

performed if required.

Molecular Visualization
Micelle Formation
As a nonionic surfactant, Lauric Acid Diethanolamide molecules self-assemble in aqueous

solutions above a certain concentration, the Critical Micelle Concentration (CMC), to form

spherical structures called micelles. In these micelles, the hydrophobic lauryl chains are

oriented towards the core, creating a nonpolar microenvironment, while the hydrophilic

diethanolamine heads face the aqueous exterior. This behavior is crucial for its function as a

solubilizing agent for poorly water-soluble drugs.
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Caption: Formation of a Lauric Acid Diethanolamide micelle in an aqueous solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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